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Compound of Interest

Compound Name: 2-(Benzyloxy)-4-bromophenol

Cat. No.: B135320 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-(Benzyloxy)-4-
bromophenol in common organic solvents. Understanding the solubility of this compound is

critical for its application in organic synthesis, purification, and formulation in the context of drug

discovery and development. Due to the limited availability of specific quantitative solubility data

for 2-(Benzyloxy)-4-bromophenol in public literature, this guide presents estimated solubility

based on structurally similar compounds and outlines a detailed, generalized experimental

protocol for its determination.

Physicochemical Properties
2-(Benzyloxy)-4-bromophenol is an aromatic ether and bromophenol derivative that serves

as a versatile synthetic intermediate in medicinal chemistry.[1] Its structure, featuring a polar

hydroxyl group and a larger, non-polar benzyloxy group and brominated phenyl ring, suggests

it will exhibit a range of solubilities in different organic solvents.
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Property Value Source

CAS Number 153240-85-8 [2][3][4]

Molecular Formula C₁₃H₁₁BrO₂ [2]

Molecular Weight 279.13 g/mol [4]

Physical Form White to Yellow Solid [3]

Storage Sealed in dry, 2-8°C [3][4]

Estimated Solubility of 2-(Benzyloxy)-4-
bromophenol
While specific quantitative data for 2-(Benzyloxy)-4-bromophenol is not readily available, the

solubility of structurally related compounds can provide valuable estimations. Benzyl phenyl

ether, which shares the core benzyloxy-phenyl structure, demonstrates solubility in polar protic

solvents.[5] Similarly, other substituted bromophenols are known to be soluble in polar organic

solvents.[6] Based on the principle of "like dissolves like," 2-(Benzyloxy)-4-bromophenol is
expected to be soluble in polar organic solvents due to the presence of the hydroxyl group

capable of hydrogen bonding.

The following table summarizes the solubility of Benzyl Phenyl Ether, which can be used as a

qualitative and estimated quantitative guide for 2-(Benzyloxy)-4-bromophenol.
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Solvent Chemical Class

Estimated
Solubility of Benzyl
Phenyl Ether (g/L)
at 25°C

Expected Solubility
of 2-(Benzyloxy)-4-
bromophenol

Ethanol Polar Protic 64.39 Good

Methanol Polar Protic 46.49 Good

Isopropanol Polar Protic 34.75 Moderate

Acetone Polar Aprotic Not Reported Good

Ethyl Acetate Polar Aprotic Not Reported Good

Dichloromethane Polar Aprotic Not Reported Good

Chloroform Polar Aprotic Not Reported Good

Toluene Non-polar Not Reported Moderate to Low

Hexane Non-polar Not Reported Low

Note: This data is for Benzyl Phenyl Ether and should be used as an estimation.[5]

Experimental verification is necessary for precise quantitative values for 2-(Benzyloxy)-4-
bromophenol.

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of 2-
(Benzyloxy)-4-bromophenol in various organic solvents using the isothermal shake-flask

method. This method is considered a reliable technique for obtaining thermodynamic solubility

data.[7]

Objective: To determine the saturation concentration of 2-(Benzyloxy)-4-bromophenol in a

selection of organic solvents at a controlled temperature.

Materials:

2-(Benzyloxy)-4-bromophenol (solid)
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Selected organic solvents (e.g., ethanol, methanol, acetone, ethyl acetate, dichloromethane,

chloroform, toluene, hexane)

Analytical balance

Vials with screw caps

Constant temperature shaker bath

Syringe filters (e.g., 0.22 µm PTFE)

Volumetric flasks

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV)

or a UV-Vis spectrophotometer.

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of solid 2-(Benzyloxy)-4-bromophenol to a series of vials. The

excess solid is crucial to ensure that saturation is reached.

Add a known volume of each selected organic solvent to the respective vials.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a constant temperature shaker bath, typically set at 25°C (298.15 K).

Agitate the samples for a sufficient period to allow the system to reach equilibrium. A

typical duration is 24 to 72 hours. It is advisable to take measurements at different time

points (e.g., 24, 48, and 72 hours) to confirm that equilibrium has been established (i.e.,

the measured concentration no longer changes).

Sample Collection and Preparation:
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Once equilibrium is reached, stop the agitation and allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Immediately filter the collected supernatant through a syringe filter into a clean vial to

remove any undissolved solid particles.

Analysis:

Prepare a series of standard solutions of 2-(Benzyloxy)-4-bromophenol of known

concentrations in the respective solvent.

Analyze the filtered supernatant and the standard solutions using a calibrated analytical

method, such as HPLC or UV-Vis spectrophotometry.

For HPLC analysis, inject a known volume of the filtered supernatant and the standard

solutions onto a suitable column. Determine the concentration of the solute in the sample

by comparing its peak area to the calibration curve generated from the standard solutions.

For UV-Vis analysis, measure the absorbance of the filtered supernatant at the wavelength

of maximum absorbance (λmax) for 2-(Benzyloxy)-4-bromophenol. Calculate the

concentration using a calibration curve prepared from the standard solutions.

Data Reporting:

Express the solubility in appropriate units, such as grams per liter (g/L) or moles per liter

(mol/L).

Record the temperature at which the solubility was determined.

Synthesis Workflow of 2-(Benzyloxy)-4-
bromophenol
2-(Benzyloxy)-4-bromophenol is typically synthesized via a Williamson ether synthesis. The

following diagram illustrates the logical workflow of this synthetic route.
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Reactants

Reagents & Solvent
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Caption: Synthetic workflow for 2-(Benzyloxy)-4-bromophenol.

This guide provides a foundational understanding of the solubility of 2-(Benzyloxy)-4-
bromophenol for researchers and professionals in the field of drug development. While

estimations based on similar compounds are useful, experimental determination using the

provided protocol is strongly recommended for accurate and reliable data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-(Benzyloxy)-4-bromophenol|CAS 153240-85-8 [benchchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b135320?utm_src=pdf-body-img
https://www.benchchem.com/product/b135320?utm_src=pdf-body
https://www.benchchem.com/product/b135320?utm_src=pdf-body
https://www.benchchem.com/product/b135320?utm_src=pdf-body
https://www.benchchem.com/product/b135320?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b135320
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. 2-Benzyloxy-4-bromophenol | LGC Standards [lgcstandards.com]

3. sigmaaldrich.com [sigmaaldrich.com]

4. 153240-85-8|2-(Benzyloxy)-4-bromophenol|BLD Pharm [bldpharm.com]

5. scent.vn [scent.vn]

6. benchchem.com [benchchem.com]

7. Physics-Based Solubility Prediction for Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Solubility Profile of 2-(Benzyloxy)-4-bromophenol: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b135320#solubility-of-2-benzyloxy-4-bromophenol-in-
common-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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